Cas no 55670-09-2 (2-methylidenebutyl acetate)

• Product name: 2-methylidenebutyl acetate
• CAS No: 55670-09-2
• MF: C₇H₁₂O₂
• MW: 128.168982505798
• CID: 1598252
• PubChem ID: 41509

2-methylidenebutyl acetate Chemical and Physical Properties

Names and Identifiers

• 2-methylidenebutyl acetate
• 1-Butanol, 2-methylene-, acetate
• 2-(Acetoxymethyl)-1-butene
• 2-METHYLENE-1-BUTANOL, ACETATE
• Acetic acid 2-ethylallyl ester
• 55670-09-2
• SCHEMBL9012179
• 2-Methylenebutyl acetate
• 2-Ethyl-2-propenyl acetate #
• DTXSID90204191
• WKGRWJCXJGXZFB-UHFFFAOYSA-N

• Inchi： InChI=1S/C7H12O2/c1-4-6(2)5-9-7(3)8/h2,4-5H2,1,3H3
• InChI Key： WKGRWJCXJGXZFB-UHFFFAOYSA-N
• SMILES： CCC(=C)COC(=O)C

Computed Properties

• Exact Mass: 128.08376
• Monoisotopic Mass: 128.083729621g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 4
• Complexity: 116
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 26.3Ų
• XLogP3: 1.8

Experimental Properties

• PSA: 26.3